Cas no 107367-98-6 (2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid)

• Product Name: 2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid
• CAS No: 107367-98-6
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD00100005
• CID: 135397
• Update Time: 2025-06-07

2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid
• 5-methyl-2-phenyl-4-Oxazoleacetic acid
• (5-methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid
• (5-methyl-2-phenyl-oxazol-4-yl)-acetic acid
• 2-(3,5-DIMETHYL-PYRAZOL-1-YL)-BUTYRIC ACID
• 2-(5-Methyl-2-phenyl-4-oxazolyl)-acetic acid
• 2-(5-methyl-2-phenyloxazol-4-yl)acetic acid
• 2-Phenyl-5-methyloxazol-4-ylacetic acid
• 4-(2-phenyl-5-methyl)-oxazolyl-acetic acid
• BUTTPARK 37\06-80
• (5-METHYL-2-PHENYLOXAZOL-4-YL)ACETIC ACID
• 2-(5-Methyl-2-phenyl-oxazol-4-yl)-acetic acid

• MDL： MFCD00100005
• Inchi： 1S/C12H11NO3/c1-8-10(7-11(14)15)13-12(16-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,15)
• InChI Key： XEWJNPORMBGGKZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(CC(=O)O)=C1C

Computed Properties

• Exact Mass: 217.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 131 °C
• PSA: 63.33000
• LogP: 2.27710

2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid

Introduction to 2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid (CAS No. 107367-98-6)

2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 107367-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this molecule incorporates a phenyl group and a methyl-substituted oxazole ring, elements that contribute to its unique chemical properties and reactivity.

The oxazole core in 2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid is a heterocyclic aromatic compound characterized by a five-membered ring containing two oxygen atoms. This structural motif is widely recognized for its role in various biological processes and has been extensively studied for its pharmacological potential. The presence of the 5-Methyl group and the 2-phenyl substituent further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.

Recent advancements in chemical biology have highlighted the importance of oxazole derivatives in drug discovery. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The acetic acid moiety at the terminal position of 2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid introduces a carboxylic acid functional group, which can participate in hydrogen bonding and ionic interactions, enhancing its binding affinity to biological receptors.

In the context of modern drug development, 2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid has been investigated as a lead compound for designing novel therapeutic agents. Its structural features make it a versatile scaffold for further derivatization, allowing chemists to optimize its pharmacokinetic and pharmacodynamic properties. Researchers have utilized computational methods and high-throughput screening to identify derivatives with improved efficacy and reduced toxicity.

The synthesis of 2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid involves multi-step organic reactions, including cyclization, substitution, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies are crucial for producing high-purity samples suitable for biological testing.

One of the most compelling aspects of 2-(5-Methyl-2-phenyl-1,3-oxazol-4-yloxy)acetic acid is its potential in modulating enzyme activity. Studies have demonstrated that oxazole derivatives can interact with enzymes by binding to specific pockets or allosteric sites. This interaction can lead to inhibition or activation of enzymatic pathways, which is pivotal for developing drugs targeting metabolic disorders or cancer-related signaling pathways.

The pharmacological profile of 2-(5-Methyl-oxy)-acetic acid (CAS No. 107367)-986 has been evaluated through in vitro and in vivo experiments. These studies have revealed promising results regarding its ability to interfere with disease-causing mechanisms without significant side effects. The compound's solubility profile also makes it an attractive candidate for formulation into various drug delivery systems, ensuring targeted delivery to affected tissues or organs.

As research continues to uncover new therapeutic applications, 2-(5-Methyl-oxy)-acetic acid (CAS No.) 107367) is expected to play a crucial role in next-generation pharmaceuticals. Its unique structural features provide a foundation for developing innovative treatments across multiple therapeutic areas. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into clinical practice.

The regulatory landscape for compounds like (5-Methyl-oxy)-acetic acid (CAS No.) 107367 is also evolving rapidly. Regulatory agencies are increasingly focused on ensuring that new drugs meet stringent safety and efficacy standards before entering the market. This rigorous oversight underscores the importance of thorough preclinical testing and clinical trials to validate the therapeutic potential of such compounds.

In conclusion,(oxygen-containing heterocyclic compound CAS No.) 107367 represents a significant advancement in medicinal chemistry. Its structural complexity and diverse biological activities make it a valuable tool for drug discovery and development. As our understanding of disease mechanisms grows more sophisticated,(oxygen-containing heterocyclic compound CAS No.) 107367 will continue to inspire new research directions and therapeutic innovations.